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Compound of Interest

Compound Name:
ethyl 1-methyl-1H-pyrazole-3-

carboxylate

Cat. No.: B1278356 Get Quote

CAS Number: 88529-79-7

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 1-methyl-1H-pyrazole-3-carboxylate is a heterocyclic organic compound belonging to

the pyrazole class. Pyrazoles are a significant scaffold in medicinal chemistry, known to exhibit

a wide range of biological activities. This technical guide provides a comprehensive overview of

ethyl 1-methyl-1H-pyrazole-3-carboxylate, including its chemical properties, synthesis, and

potential applications based on the activities of structurally related compounds. Due to the

limited availability of specific experimental data for this exact isomer, this guide leverages

information from closely related analogues to provide a predictive and practical resource for

researchers.

Chemical and Physical Properties
While detailed experimental data for ethyl 1-methyl-1H-pyrazole-3-carboxylate is scarce, its

basic properties can be predicted or are available from chemical databases. For comparative

purposes, the properties of its isomers and related derivatives are also presented.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1278356?utm_src=pdf-interest
https://www.benchchem.com/product/b1278356?utm_src=pdf-body
https://www.benchchem.com/product/b1278356?utm_src=pdf-body
https://www.benchchem.com/product/b1278356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value (Predicted or from Databases)

Molecular Formula C₇H₁₀N₂O₂

Molecular Weight 154.17 g/mol

IUPAC Name ethyl 1-methyl-1H-pyrazole-3-carboxylate

CAS Number 88529-79-7

Canonical SMILES CCOC(=O)C1=CN(N=C1)C

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of ethyl 1-methyl-1H-pyrazole-3-
carboxylate (CAS 88529-79-7) is not readily available in published literature. However, a

common and adaptable method for synthesizing pyrazole carboxylates involves the

cycloaddition of a hydrazine with a β-ketoester or a similar precursor. One documented

synthesis for a closely related isomer, ethyl 5-methyl-1H-pyrazole-3-carboxylate, is presented

below as a representative experimental protocol. This method can likely be adapted for the

target compound with appropriate starting materials.

Representative Synthesis of a Structural Isomer: Ethyl
5-methyl-1H-pyrazole-3-carboxylate
This synthesis proceeds via the reaction of ethyl 2,4-dioxovalerate with hydrazine

monohydrate.

Experimental Protocol:

To a solution of ethyl 2,4-dioxovalerate (11.67 g, 73.79 mmol) in a mixture of ethanol (100

mL) and acetic acid (1 mL), hydrazine monohydrate (5.4 mL, 110.68 mmol) is added

dropwise at 0 °C.

The reaction mixture is then stirred at room temperature for 15 hours.

Following the reaction, the mixture is poured into water (50 mL) and a saturated aqueous

solution of sodium bicarbonate (5 mL).
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The product is extracted with ethyl acetate (3 x 50 mL).

The combined organic layers are dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure to yield the product.

Yield: 8.41 g (74%) of ethyl 5-methyl-1H-pyrazole-3-carboxylate as a white solid.

Note for Adaptation: To synthesize ethyl 1-methyl-1H-pyrazole-3-carboxylate, one would

need to use methylhydrazine instead of hydrazine hydrate and an appropriate three-carbon

ketoester precursor.

A general synthesis condition for CAS 88529-79-7 has been noted as a cycloaddition reaction

in toluene with heating for one hour[1][2].

Analytical Data (for Isomeric Ethyl 5-methyl-1H-
pyrazole-3-carboxylate)
The following data for the structural isomer, ethyl 5-methyl-1H-pyrazole-3-carboxylate, can

serve as a reference for the characterization of the target compound.

Data Type Results

¹H NMR (CDCl₃, 250 MHz)
δ 6.55 (s, 1H), 4.34 (q, J = 7.13 Hz, 2H), 2.35 (s,

3H), 1.33 (t, J = 7.13 Hz, 3H)

EI-MS m/z = 155 [M+1]⁺

Biological Activities and Potential Applications in
Drug Development
While specific biological data for ethyl 1-methyl-1H-pyrazole-3-carboxylate is not extensively

documented, the pyrazole carboxylate scaffold is prevalent in compounds with a wide array of

pharmacological activities. Research on substituted pyrazole carboxylates suggests potential

applications in various therapeutic areas.
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Biological Activity
Description of Findings for Related
Compounds

Anti-inflammatory

Derivatives of ethyl 5-(substituted)-1H-pyrazole-

3-carboxylate have shown significant anti-

inflammatory activity in carrageenan-induced

paw edema models in rats.[3]

Antimicrobial

Novel ethyl 1,5-disubstituted-1H-pyrazole-3-

carboxylates have demonstrated activity against

Gram-positive and Gram-negative bacteria, as

well as various fungi.

Anticancer
The pyrazole moiety is a key feature in many

compounds designed as anticancer agents.

These findings suggest that ethyl 1-methyl-1H-pyrazole-3-carboxylate could serve as a

valuable building block for the synthesis of novel therapeutic agents. Its functional groups, the

ester and the N-methylated pyrazole ring, offer sites for further chemical modification to

develop libraries of compounds for screening in drug discovery programs.

Visualizations
Synthesis Workflow
The following diagram illustrates a plausible synthetic pathway for a pyrazole carboxylate,

based on the representative synthesis of an isomer.

Ethyl 2,4-dioxovalerate

Cyclocondensation
(0°C to RT, 15h)Hydrazine Monohydrate

Ethanol / Acetic Acid

Aqueous Workup
& Extraction

Ethyl 5-methyl-1H-
pyrazole-3-carboxylate
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Caption: Representative synthesis of a pyrazole carboxylate isomer.

General Structure of Biologically Active Pyrazole
Carboxylates
The diagram below shows the core structure of ethyl pyrazole-3-carboxylates and indicates

common points of substitution for generating derivatives with diverse biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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